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Compound of Interest

Compound Name:
5-Bromo-3-chloro-2-

hydroxybenzaldehyde

Cat. No.: B1270747 Get Quote

Essential Safety and Handling Guide for 5-Bromo-3-
chloro-2-hydroxybenzaldehyde
This guide provides crucial safety, operational, and disposal information for laboratory

professionals, including researchers, scientists, and drug development experts, working with 5-
Bromo-3-chloro-2-hydroxybenzaldehyde. Adherence to these protocols is vital for ensuring

personal safety and proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Bromo-3-chloro-2-hydroxybenzaldehyde is a hazardous substance that requires careful

handling. Based on the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound presents the following hazards:

Harmful if swallowed (Acute toxicity, oral).[1]

Causes skin irritation.[1]

Causes serious eye damage.[1][2]

May cause respiratory irritation.[1][2]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this chemical.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a fully

buttoned lab coat, and closed-

toe shoes.

Prevents skin contact, which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Minimizes the inhalation of

dust or vapors that may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedures
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[3][4] The work area, preferably a chemical fume hood, should be

clean and uncluttered.

Weighing and Transfer:

Don all required PPE.

Carefully weigh the desired amount of 5-Bromo-3-chloro-2-hydroxybenzaldehyde in a

tared, contained vessel within the fume hood to minimize dust dispersion.

Transfer the chemical to the reaction vessel with care to avoid spills.

During Reaction:
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Maintain the reaction within the fume hood.

Keep all containers of the chemical tightly closed when not in use.

Avoid the creation of dust or aerosols.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and any equipment used.

Remove and properly store or dispose of PPE.

Disposal Plan
All waste containing 5-Bromo-3-chloro-2-hydroxybenzaldehyde must be treated as

hazardous waste.

Chemical Waste:

Collect all residual chemical and contaminated solutions in a designated, properly labeled

hazardous waste container. The container must be compatible with the chemical and have

a secure lid.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Contaminated Materials:

Dispose of any contaminated items, such as gloves, weighing paper, and pipette tips, in a

sealed and labeled hazardous waste bag or container.

Disposal:

Arrange for the disposal of all hazardous waste through a licensed environmental waste

management company. Do not dispose of this chemical down the drain or in regular trash.

[3]
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Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 5-Bromo-3-chloro-
2-hydroxybenzaldehyde, from preparation to disposal.

Safe Handling Workflow for 5-Bromo-3-chloro-2-hydroxybenzaldehyde

Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Don appropriate PPE

Handling
- Weigh and transfer in fume hood

- Keep containers closed
- Avoid dust generation

Proceed with caution

Post-Handling
- Clean work area and equipment

- Wash hands thoroughly
- Doff and manage PPE

After experiment completion

Waste Disposal
- Segregate hazardous waste

- Use labeled, sealed containers
- Arrange for professional disposal

Proper waste segregation

Click to download full resolution via product page

Safe handling workflow for 5-Bromo-3-chloro-2-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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